Cas no 176168-78-8 (cis-Terbinafine Hydrochloride)

• Product Name: cis-Terbinafine Hydrochloride
• CAS No: 176168-78-8
• MF: C₂₁H₂₆ClN
• MW: 327.89084482193
• CID: 839690
• PubChem ID: 71752365
• Update Time: 2025-05-21

cis-Terbinafine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Terbinafine Related Compound B
• cis-Terbinafine Hydrochloride
• (Z)-N,6,6-trimethyl-N-(naphthalen-1-ylmethyl)hept-2-en-4-yn-1-amine,hydrochloride
• cis-Terbinafine Hydr
• UNII-2H771UZ786
• (2Z)-N,6,6-Trimethyl-N-(naphthalen-1-ylmethyl)hept-2-en-4-yn-1-amine hydrochloride
• (Z)-Terbinafine
• Terbinafine EP Impurity B HCl
• N-[(2Z)-6,6-DiMethyl-2-hepten-4-yn-1-yl]-N-Methyl-1-naphthaleneMethanaMine Hydrochloride
• Terbinafine Related Compound B (25 mg) ((2Z)-N,6,6-Trimethyl-N-(naphthalen-1-ylmethyl)hept-2-en-4-yn-1-amine hydrochloride)
• Terbinafine Hydrochloride Imp. B (EP)
• Q27254741
• (Z)-N,6,6-trimethyl-N-(naphthalen-1-ylmethyl)hept-2-en-4-yn-1-amine;hydrochloride
• (Z)-N,6,6-Trimethyl-N-(naphthalen-1-ylmethyl)hept-2-en-4-yn-1-aminehydrochloride
• A1-01779
• 2H771UZ786
• (Z)-terbinafine hydrochloride
• (2Z)-N,6,6-Trimethyl-N-(naphthalen-1-ylmethyl)hept-2-en-4-yn-1-amine Hydrochloride (cis-Terbinafine Hydrochloride)
• Terbinafine Impurity B
• 176168-78-8
• Terbinafine hydrochloride, (Z)-
• (Z)-N,6,6-Trimethyl-N-(naphthalen-1-ylmethyl)hept-2-en-4-yn-1-amine hydrochloride
• 1-Naphthalenemethanamine, N-((2Z)-6,6-dimethyl-2-hepten-4-yn-1-yl)-N-methyl-, hydrochloride (1:1)

• Inchi： 1S/C21H25N.ClH/c1-21(2,3)15-8-5-9-16-22(4)17-19-13-10-12-18-11-6-7-14-20(18)19;/h5-7,9-14H,16-17H2,1-4H3;1H/b9-5-;
• InChI Key： BWMISRWJRUSYEX-UYTGOYFPSA-N
• SMILES： Cl.N(C)(C/C=C\C#CC(C)(C)C)CC1C=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 327.17500
• Monoisotopic Mass: 327.1753775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 428
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24000
• LogP: 5.67930

cis-Terbinafine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on cis-Terbinafine Hydrochloride

Comprehensive Overview of cis-Terbinafine Hydrochloride (CAS No. 176168-78-8): Properties, Applications, and Market Trends

cis-Terbinafine Hydrochloride (CAS No. 176168-78-8) is a stereoisomer of the well-known antifungal agent Terbinafine Hydrochloride. This compound has garnered significant attention in pharmaceutical research due to its enhanced bioavailability and targeted efficacy against fungal infections. As the demand for specialized antifungal treatments grows, cis-Terbinafine Hydrochloride is increasingly studied for its unique pharmacological profile and potential therapeutic advantages over its trans counterpart.

The chemical structure of cis-Terbinafine Hydrochloride features a 1:1 ratio of the cis-configuration, which influences its molecular interactions and solubility. Researchers highlight its improved lipophilicity, a critical factor for topical formulations, making it a preferred choice for dermatological applications. Recent studies also explore its synergy with nanocarrier systems, addressing common challenges like drug resistance and patient compliance.

In the context of current healthcare trends, cis-Terbinafine Hydrochloride aligns with the rising focus on personalized medicine. Patients and clinicians frequently search for "long-lasting antifungal creams" or "terbinafine alternatives for nail fungus," reflecting unmet needs in treatment durability. This compound’s extended half-life and reduced dosing frequency position it as a promising solution, particularly for onychomycosis and cutaneous candidiasis.

From a manufacturing perspective, CAS No. 176168-78-8 is synthesized under stringent GMP conditions to ensure purity >99%. Analytical techniques like HPLC and X-ray crystallography are employed to validate its stereochemical integrity. The compound’s stability under varying pH levels further supports its formulation versatility, catering to both oral and topical delivery systems.

Market analysts note a surge in patents related to cis-Terbinafine Hydrochloride, driven by its broad-spectrum antifungal activity. Searches for "terbinafine hydrochloride price trends" and "cis vs. trans terbinafine efficacy" underscore its commercial relevance. Regulatory approvals in key regions, including the FDA and EMA, are anticipated to accelerate its adoption in clinical practice.

Environmental and safety profiles of cis-Terbinafine Hydrochloride are rigorously assessed. Unlike conventional antifungals, it exhibits lower ecotoxicity, addressing concerns about pharmaceutical waste. This aligns with the global push for green chemistry in drug development, a topic frequently queried as "sustainable antifungal agents."

Future research directions include exploring combination therapies with natural antifungals like tea tree oil, a popular search term among holistic health advocates. Such innovations could redefine standard care protocols, offering patients synergistic benefits with minimized side effects.

In summary, cis-Terbinafine Hydrochloride (CAS No. 176168-78-8) represents a cutting-edge advancement in antifungal therapeutics. Its optimized pharmacokinetics, coupled with evolving formulation technologies, make it a pivotal player in addressing contemporary dermatological challenges while meeting both clinical and environmental benchmarks.